BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of YM-341619 and Other
STATG6 Inhibitors

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YM-341619

Cat. No.: B1245259

Signal Transducer and Activator of Transcription 6 (STAT6) is a key transcription factor in the
JAK-STAT signaling pathway.[1] Activated by the cytokines Interleukin-4 (IL-4) and Interleukin-
13 (IL-13), STAT6 plays a crucial role in mediating Th2 immune responses, which are
implicated in allergic diseases such as asthma and atopic dermatitis.[1] Consequently, the
development of STAT6 inhibitors is a promising therapeutic strategy for these conditions. This
guide provides a comparative overview of YM-341619 against other notable STAT6 inhibitors,
supported by experimental data.

Overview of STAT6 Signaling Pathway

The binding of IL-4 or IL-13 to their receptors initiates a signaling cascade that leads to the
phosphorylation of STAT6.[1] Once phosphorylated, STAT6 molecules form dimers and
translocate to the nucleus, where they bind to specific DNA sequences to regulate the
transcription of target genes responsible for Th2 cell differentiation and inflammatory
responses.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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